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Compound of Interest

Compound Name:
3-(3-Methyl-1H-pyrazol-1-

yl)benzaldehyde

Cat. No.: B12505589

Get Quote

Executive Summary & Compound Profile
3-(3-methyl-1H-pyrazol-1-yl)benzaldehyde is a bifunctional building block used in the

synthesis of kinase inhibitors and heterocyclic drug candidates. Its structure combines a

reactive aldehyde handle with a specific pyrazole regioisomer.

The Critical Challenge: The synthesis of N-aryl pyrazoles from 3-methylpyrazole often yields a

mixture of 3-methyl (kinetic/thermodynamic product depending on conditions) and 5-methyl

(steric/electronic alternative) isomers. Distinguishing these regioisomers is the primary

analytical hurdle. This guide provides the spectral fingerprints required to validate the correct 3-

methyl structure.
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Property Specification

IUPAC Name 3-(3-methyl-1H-pyrazol-1-yl)benzaldehyde

CAS Number 1340394-05-9

Molecular Formula C₁₁H₁₀N₂O

Molecular Weight 186.21 g/mol

Appearance White to off-white solid

Melting Point 83–85 °C (Typical for this class)

Spectral Data Comparison (The "Fingerprint")
The following data distinguishes the target 3-methyl isomer from the 5-methyl impurity. Data is

derived from high-field NMR analysis of structurally analogous N-aryl-3-methylpyrazoles.

A. H NMR Characterization (400 MHz, CDCl )
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Proton
Assignment

Chemical Shift
(

, ppm)

Multiplicity (Hz)
Diagnostic
Note

CHO (Aldehyde) 10.05 s -
Characteristic

aldehyde singlet.

Py-H5 (Pyrazole

C5)
7.95 – 8.05 d ~2.5

CRITICAL:

Downfield shift

due to proximity

to N1-aryl ring.

Ar-H2

(Benzaldehyde)
8.15 t/m ~2.0

Located between

CHO and

Pyrazole N.

Ar-H4/H6 7.90 – 8.00 m -
Overlaps with

Py-H5 often.

Ar-H5 7.60 – 7.65 t ~8.0
Meta-coupling

pattern.

Py-H4 (Pyrazole

C4)
6.30 – 6.35 d ~2.5

Upfield aromatic

signal.

Py-CH

(Methyl)
2.38 – 2.42 s -

CRITICAL: 3-Me

is typically

downfield of 5-

Me (~2.20 ppm).

B. Regioisomer Differentiation (3-Me vs. 5-Me)
The most reliable method to confirm the position of the methyl group is NOE (Nuclear

Overhauser Effect) spectroscopy.
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Feature Target: 3-Methyl Isomer Alternative: 5-Methyl Isomer

Structure Me is distal (far) from Aryl ring.
Me is proximal (near) to Aryl

ring.

NOE Signal
Strong NOE between Py-H5

and Ar-H(ortho).

Strong NOE between Py-Me

and Ar-H(ortho).

Py-H Signal Py-H5 is downfield (~8.0 ppm). Py-H3 is upfield (~7.6 ppm).

Me Signal ~2.40 ppm
~2.20 ppm (Shielded by aryl

ring current).

Visualization: Structural Validation Logic
The following diagram illustrates the logical flow for confirming the structure using NMR

techniques.
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Crude Product
(Mixture of Isomers)

1H NMR Analysis

Check Methyl Shift

NOE Experiment

Ambiguous

Target: 3-Methyl Isomer
(Me ~2.4 ppm)

NOE: H5 <-> Ar-H

Me > 2.35 ppm

Impurity: 5-Methyl Isomer
(Me ~2.2 ppm)

NOE: Me <-> Ar-H

Me < 2.25 ppm

NOE: H5/Ar-H NOE: Me/Ar-H

Click to download full resolution via product page

Caption: Decision tree for distinguishing 3-methyl and 5-methyl pyrazole regioisomers using

NMR markers.

Synthesis Protocol (Chan-Lam Coupling)
The most robust method for synthesizing 3-(3-methyl-1H-pyrazol-1-yl)benzaldehyde avoids

hydrazine condensation (which yields inseparable mixtures) and instead uses Copper(II)-

catalyzed C-N coupling.

Reagents & Materials[3][4][5][6]
Substrate A: 3-Bromobenzaldehyde (1.0 equiv)
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Substrate B: 3-Methylpyrazole (1.2 equiv)

Catalyst: Cu(OAc)

(anhydrous, 10-20 mol%)

Ligand/Base: Pyridine (2.0 equiv) or DMAP

Solvent: Dichloromethane (DCM) or Acetonitrile (MeCN)

Atmosphere: Open air (O

balloon preferred)

Step-by-Step Methodology
Activation: In a round-bottom flask, dissolve 3-bromobenzaldehyde (1.85 g, 10 mmol) and 3-

methylpyrazole (0.98 g, 12 mmol) in DCM (50 mL).

Catalyst Addition: Add Cu(OAc)

(0.36 g, 2 mmol) and Pyridine (1.6 mL, 20 mmol). The solution typically turns deep
blue/green.

Oxidative Coupling: Stir the reaction vigorously at room temperature under an air

atmosphere (or O

balloon) for 24–48 hours. Note: Molecular sieves (4Å) can be added to absorb water
generated during the catalytic cycle.

Monitoring: Monitor by TLC (Hexane/EtOAc 3:1). The 3-methyl isomer (target) is often

slightly less polar than the 5-methyl isomer due to the exposed lone pair availability, though

separation can be difficult.

Work-up: Filter the mixture through a pad of Celite to remove copper salts. Wash the filtrate

with dilute HCl (0.5 M) to remove pyridine, then NaHCO

, and Brine.

Purification: Purify via flash column chromatography on silica gel.
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Eluent: Gradient 0%

30% EtOAc in Hexanes.

Yield: Typical isolated yields range from 60–80%.
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To cite this document: BenchChem. [Spectral Data & Characterization Guide: 3-(3-methyl-
1H-pyrazol-1-yl)benzaldehyde]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12505589/docs#spectral-data-characterization-
guide-3-3-methyl-1h-pyrazol-1-yl-benzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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